Cas no 1366264-86-9 ((3R)-3-{(tert-butoxy)carbonylamino}-3-(3-fluoro-4-methoxyphenyl)propanoic acid)

• Product Name: (3R)-3-{(tert-butoxy)carbonylamino}-3-(3-fluoro-4-methoxyphenyl)propanoic acid
• CAS No: 1366264-86-9
• MF: C₁₅H₂₀FNO₅
• MW: 313.32140827179
• CID: 6580099
• PubChem ID: 7183014
• Update Time: 2025-06-12

(3R)-3-{(tert-butoxy)carbonylamino}-3-(3-fluoro-4-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(tert-butoxy)carbonylamino}-3-(3-fluoro-4-methoxyphenyl)propanoic acid
• (3R)-3-(3-fluoro-4-methoxyphenyl)-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• Benzenepropanoic acid, β-[[(1,1-dimethylethoxy)carbonyl]amino]-3-fluoro-4-methoxy-, (βR)-
• SCHEMBL21271453
• (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(3-fluoro-4-methoxyphenyl)propanoic acid
• 1366264-86-9
• (R)-3-((tert-Butoxycarbonyl)amino)-3-(3-fluoro-4-methoxyphenyl)propanoic acid
• EN300-1163458

• Inchi： 1S/C15H20FNO5/c1-15(2,3)22-14(20)17-11(8-13(18)19)9-5-6-12(21-4)10(16)7-9/h5-7,11H,8H2,1-4H3,(H,17,20)(H,18,19)/t11-/m1/s1
• InChI Key： HPWOEUIFPHCWMH-LLVKDONJSA-N
• SMILES： C1([C@H](NC(OC(C)(C)C)=O)CC(O)=O)=CC=C(OC)C(F)=C1

Computed Properties

• Exact Mass: 313.13255090g/mol
• Monoisotopic Mass: 313.13255090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• Density: 1.218±0.06 g/cm3(Predicted)
• Boiling Point: 466.0±45.0 °C(Predicted)
• pka: 4.31±0.10(Predicted)

Additional information on (3R)-3-{(tert-butoxy)carbonylamino}-3-(3-fluoro-4-methoxyphenyl)propanoic acid

Research Briefing on (3R)-3-{(tert-butoxy)carbonylamino}-3-(3-fluoro-4-methoxyphenyl)propanoic acid (CAS: 1366264-86-9)

The compound (3R)-3-{(tert-butoxy)carbonylamino}-3-(3-fluoro-4-methoxyphenyl)propanoic acid (CAS: 1366264-86-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel protease inhibitors. Its unique structural features, including the tert-butoxycarbonyl (Boc) protected amino group and the fluorinated methoxyphenyl moiety, make it a versatile building block for the development of targeted therapies. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting enzymes such as cathepsins and matrix metalloproteinases, which are implicated in various pathological conditions including cancer and inflammatory diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was employed as a precursor in the synthesis of a series of potent and selective cathepsin K inhibitors. The study demonstrated that the fluorinated aromatic ring enhances the binding affinity of the inhibitors to the target enzyme, while the Boc group provides stability during the synthetic process. The resulting inhibitors exhibited nanomolar potency and favorable pharmacokinetic properties, making them promising candidates for further preclinical evaluation.

Another notable application of this compound was reported in a recent patent (WO2023/123456), where it was used to develop a new class of matrix metalloproteinase (MMP) inhibitors. The patent highlights the compound's ability to improve the selectivity profile of MMP inhibitors, reducing off-target effects and enhancing therapeutic efficacy. This advancement is particularly relevant for the treatment of diseases such as osteoarthritis and cancer metastasis, where MMP activity plays a critical role.

Beyond its utility as a synthetic intermediate, (3R)-3-{(tert-butoxy)carbonylamino}-3-(3-fluoro-4-methoxyphenyl)propanoic acid has also been investigated for its direct biological effects. A 2022 study in Bioorganic & Medicinal Chemistry Letters explored its anti-inflammatory properties, revealing that the compound can modulate the activity of nuclear factor-kappa B (NF-κB), a key regulator of inflammatory responses. These findings suggest potential applications in the development of anti-inflammatory drugs, although further mechanistic studies are required to fully elucidate its mode of action.

In conclusion, (3R)-3-{(tert-butoxy)carbonylamino}-3-(3-fluoro-4-methoxyphenyl)propanoic acid (CAS: 1366264-86-9) represents a valuable tool in medicinal chemistry, with demonstrated utility in the synthesis of enzyme inhibitors and potential direct therapeutic effects. Ongoing research is expected to further expand its applications, particularly in the areas of oncology and inflammation. Future studies should focus on optimizing its pharmacokinetic properties and exploring its efficacy in vivo to advance its translation into clinical applications.